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Compound of Interest

Compound Name: RG13022

Cat. No.: B1197468 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: RG13022, also known as Tyrphostin RG-13022, is a tyrosine kinase inhibitor that

specifically targets the epidermal growth factor (EGF) receptor.[1][2] It is a valuable tool in

studying cell signaling pathways and for the development of potential therapeutic agents.

Proper preparation of a stock solution is the first critical step for ensuring accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

RG13022 due to its high solvating power for organic molecules.[3] This document provides a

detailed protocol for the preparation, storage, and handling of RG13022 stock solutions in

DMSO.

Quantitative Data Summary
For accurate preparation of the stock solution, the following quantitative data for RG13022 is

essential.
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Parameter Value Reference

Molecular Formula C₁₆H₁₄N₂O₂ [4]

Molecular Weight 266.30 g/mol [3][4]

CAS Number 136831-48-6 [2][4]

Appearance Solid powder [3]

Solubility Soluble in DMSO [3]

Storage Conditions

Short term (days to weeks) at

0 - 4°C; Long term (months to

years) at -20°C

[3]

Experimental Protocol: Preparation of a 10 mM
RG13022 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RG13022 in DMSO. The

concentration can be adjusted as needed by modifying the mass of RG13022 and the volume

of DMSO accordingly.

Materials:

RG13022 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a clean, empty microcentrifuge tube or vial on the balance and tare to zero.

Weighing RG13022:

Carefully weigh out 2.66 mg of RG13022 powder into the tared tube.

Calculation: To prepare a 10 mM stock solution, the required mass is calculated using the

formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg)

= 10 mmol/L x 0.001 L x 266.30 g/mol = 2.663 mg

Dissolving in DMSO:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the

RG13022 powder.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the RG13022 powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles.

If particles remain, continue vortexing or gently warm the solution to 37°C to aid

dissolution.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller, single-use volumes (e.g., 10-100 µL) in sterile

microcentrifuge tubes.
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Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

For short-term storage (days to weeks), store the aliquots at 4°C.[3]

For long-term storage (months to years), store the aliquots at -20°C.[3]

Safety Precautions:

Always handle RG13022 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin.[5] Avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for RG13022 and DMSO for detailed safety

information.

Visual Representations
Signaling Pathway of RG13022 Inhibition:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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